Cas no 3032953-35-5 (4-Mercaptobutyloxybenzyloxycalix[8]arene)

• Product Name: 4-Mercaptobutyloxybenzyloxycalix[8]arene
• CAS No: 3032953-35-5
• MF: C₁₄₄H₁₆₀O₁₆S₈
• MW: 2403.32163238525
• CID: 6797390
• PubChem ID: 162420696
• Update Time: 2025-10-31

4-Mercaptobutyloxybenzyloxycalix[8]arene Chemical and Physical Properties

Names and Identifiers

• 4-Mercaptobutyloxybenzyloxycalix[8]arene
• 3032953-35-5

• Inchi： 1S/C144H160O16S8/c161-65-33-25-57-145-137-113-73-115-83-130(154-98-106-43-11-2-12-44-106)85-117(138(115)146-58-26-34-66-162)75-119-87-132(156-100-108-47-15-4-16-48-108)89-121(140(119)148-60-28-36-68-164)77-123-91-134(158-102-110-51-19-6-20-52-110)93-125(142(123)150-62-30-38-70-166)79-127-95-136(160-104-112-55-23-8-24-56-112)96-128(144(127)152-64-32-40-72-168)80-126-94-135(159-103-111-53-21-7-22-54-111)92-124(143(126)151-63-31-39-71-167)78-122-90-133(157-101-109-49-17-5-18-50-109)88-120(141(122)149-61-29-37-69-165)76-118-86-131(155-99-107-45-13-3-14-46-107)84-116(139(118)147-59-27-35-67-163)74-114(137)82-129(81-113)153-97-105-41-9-1-10-42-105/h1-24,41-56,81-96,161-168H,25-40,57-80,97-104H2
• InChI Key： QNOOCRSMSOOGLG-UHFFFAOYSA-N
• SMILES： SCCCCOC1=C2C=C(C=C1CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)CC1C=C(C=C(C=1OCCCCS)C2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 2401.9505632g/mol
• Monoisotopic Mass: 2400.9472084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 168
• Rotatable Bond Count: 64
• Complexity: 3050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 34.9
• Topological Polar Surface Area: 156Ų

Additional information on 4-Mercaptobutyloxybenzyloxycalix[8]arene

Unveiling the Potential of 4-Mercaptobutyloxybenzyloxycalix[8]arene (CAS No. 3032953-35-5): A Versatile Macrocyclic Compound for Advanced Applications

In the realm of supramolecular chemistry, 4-Mercaptobutyloxybenzyloxycalix[8]arene (CAS No. 3032953-35-5) stands out as a sophisticated macrocyclic compound with a unique structural framework. This calixarene derivative, characterized by its eight-membered aromatic rings and thiol-functionalized side chains, has garnered significant attention for its potential in molecular recognition, nanotechnology, and biomedical applications. Researchers and industries alike are exploring its capabilities, driven by the growing demand for smart materials and targeted drug delivery systems.

The calix[8]arene core of this compound provides a spacious cavity, enabling it to host a wide range of guest molecules through host-guest interactions. This property is particularly valuable in environmental remediation, where 4-Mercaptobutyloxybenzyloxycalix[8]arene can selectively bind pollutants like heavy metals or organic contaminants. Recent studies highlight its efficiency in water purification, aligning with global efforts to address sustainable development goals (SDGs). Its thiol groups further enhance its utility by facilitating surface modification of nanoparticles, a feature leveraged in nanosensor development for real-time monitoring of environmental toxins.

Beyond environmental applications, this compound exhibits promise in the pharmaceutical sector. Its ability to form stable complexes with bioactive molecules makes it a candidate for drug encapsulation and controlled release. With the rise of personalized medicine, researchers are investigating its role in cancer therapeutics, where its targeted binding could minimize off-target effects. The compound’s biocompatibility and low cytotoxicity further bolster its appeal, as evidenced by preliminary in vitro studies.

In the field of material science, 4-Mercaptobutyloxybenzyloxycalix[8]arene is being integrated into hybrid polymers and coatings to enhance mechanical strength and chemical resistance. Its self-assembling properties are exploited to create nanostructured films for optoelectronic devices, meeting the demand for flexible electronics and wearable technology. The compound’s photoresponsive behavior also opens doors for light-triggered systems, a hot topic in renewable energy research.

Synthesis and scalability remain critical challenges for calixarene derivatives, but advances in green chemistry are paving the way for more sustainable production methods. Innovations like microwave-assisted synthesis and catalytic functionalization are reducing reliance on hazardous reagents, addressing concerns about environmental impact. As the scientific community prioritizes circular economy principles, 4-Mercaptobutyloxybenzyloxycalix[8]arene could emerge as a model for eco-friendly molecular design.

For researchers seeking reliable data on this compound, understanding its spectroscopic properties (e.g., NMR, FT-IR) and thermodynamic stability is essential. Recent publications emphasize its anion-binding affinity, a trait relevant to catalysis and separation science. Collaborative efforts between academia and industry are accelerating its commercialization, with patents filed for its use in selective filtration membranes and bioimaging probes.

In conclusion, 4-Mercaptobutyloxybenzyloxycalix[8]arene (CAS No. 3032953-35-5) represents a convergence of innovation and practicality. Its multifaceted applications—from environmental sustainability to cutting-edge healthcare—reflect the compound’s adaptability to modern scientific challenges. As interdisciplinary research grows, this macrocyclic marvel is poised to play a pivotal role in shaping future technologies, answering pressing questions in material optimization, energy efficiency, and life sciences.